Cas no 212790-53-9 (Methanesulfonic acid, trifluoro-, 3,3-dimethylbutyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 3,3-dimethylbutyl ester
• CAS No: 212790-53-9
• MF: C₇H₁₃F₃O₃S
• MW: 234.236531972885
• CID: 1399949
• PubChem ID: 11333771
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 3,3-dimethylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 3,3-dimethylbutyl ester
• DTXSID501231649
• 3,3-dimethylbutyl trifluoromethanesulfonate
• MNDHJZXPXLTFCR-UHFFFAOYSA-N
• 212790-53-9
• SCHEMBL4061402
• 3,3-Dimethylbutyl 1,1,1-trifluoromethanesulfonate

• Inchi： 1S/C7H13F3O3S/c1-6(2,3)4-5-13-14(11,12)7(8,9)10/h4-5H2,1-3H3
• InChI Key： MNDHJZXPXLTFCR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCCC(C)(C)C

Computed Properties

• Exact Mass: 234.05379
• Monoisotopic Mass: 234.05374993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37